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Compound of Interest

Compound Name: Formylurea

Cat. No.: B075220 Get Quote

An In-depth Technical Guide to Formylurea (CAS 1190-24-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Formylurea, with CAS number 1190-24-5, is a urea derivative characterized by the presence

of a formyl group attached to one of the nitrogen atoms.[1] Its chemical structure, containing

both amide and formyl functional groups, imparts unique reactivity and makes it a compound of

interest in organic synthesis and pharmaceutical research.[1] This guide provides a

comprehensive overview of formylurea, covering its chemical and physical properties,

synthesis protocols, reactivity, biological activities, and applications in drug development.

Physicochemical and Spectroscopic Data
Formylurea is a white, fluffy powder.[2] While many of its physical properties like boiling point

and vapor pressure are not fully reported, key computed and experimental data are available.

[2]

Physical and Chemical Properties
A summary of the key physicochemical properties of formylurea is presented below.
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Property Value Source

CAS Number 1190-24-5 [1][3][4][5][6]

Molecular Formula C₂H₄N₂O₂ [4][6]

Molecular Weight 88.07 g/mol [3][4]

IUPAC Name N-carbamoylformamide [3][6]

Synonyms

N-Formylurea,

Allophanaldehyde,

Formamide, N-

(aminocarbonyl)-

[3][7]

Melting Point 170-173 °C [2]

pKa 10.35 ± 0.46 (Predicted) [2]

XLogP3-AA -0.7 [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Storage Temperature Below +30°C [2][5]

Spectroscopic Data
Spectroscopic information is crucial for the identification and characterization of formylurea.

NMR Spectroscopy: Both ¹H NMR and ¹³C NMR data are available for formylurea.[3]

Mass Spectrometry: GC-MS data has been recorded.[3]

Infrared (IR) Spectroscopy: FTIR spectra have been obtained using KBr-pellet techniques.[3]

Raman Spectra: Raman spectral data is also available.[3]

Synthesis and Experimental Protocols
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Formylurea is typically synthesized through the reaction of urea with a formic acid derivative.

[1] The process involves a condensation reaction, which can be optimized for laboratory and

industrial-scale production.

Laboratory Synthesis Protocol
A general laboratory protocol involves the condensation reaction between urea and a

formylating agent like formyl chloride.[1]

Methodology:

Reaction Setup: In a suitable reaction vessel, dissolve urea in an anhydrous solvent such as

dichloromethane.[1]

Temperature Control: Cool the reaction mixture to between 0–5°C to minimize side reactions.

[1]

Reagent Addition: Slowly add a formic acid derivative (e.g., formyl chloride) to the urea

solution. An optimized molar ratio of urea to formyl chloride is 1:1.2.[1]

Reaction Progression: Allow the reaction to proceed while maintaining the low temperature

and stirring.

Purification: After the reaction is complete, the crude product is purified. Recrystallization

from an ethanol/water mixture is a common method.[1]

Validation: The purity and identity of the final product are confirmed through melting point

analysis and NMR spectroscopy.[1]

Continuous Synthesis and Industrial Production
For larger scale production, a continuous system using urea and formic acid is employed, often

coupled with evaporation for purification.[1] The synthesis mechanism involves a proton

transfer from formic acid to urea, forming a carbamate intermediate, followed by dehydration to

yield formylurea.[1]

Catalysts and Parameters: Calcium-based catalysts like Calcium Oxide (CaO) or Calcium

Sulfate (CaSO₄) are effective in accelerating the dehydration step without contaminating the
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final product.[1]

Parameter Value

Reactants Molar Ratio Urea:Formic Acid = 1:1–1.5

Reaction Temperature 85–95°C

Reaction Pressure Atmospheric

Catalyst Loading 1–5% w/w (e.g., CaO)

Reaction Time 2–3 hours

Achieved Purity 95–98%

Data sourced from Benchchem.[1]

The process is often integrated with a triple-effect evaporation system for simultaneous

synthesis and purification.[1]

Caption: Continuous synthesis workflow for formylurea production.

Chemical Reactivity and Applications in Synthesis
Formylurea's functional groups allow it to undergo various chemical transformations, making it

a valuable intermediate in organic synthesis.[1] It can undergo hydrolysis to produce formic

acid and urea, as well as oxidation and substitution reactions.[1]

Heterocycle Synthesis
Formylurea is a key reagent in the synthesis of various nitrogen-containing heterocyclic

compounds such as pyrimidines, triazines, and imidazoles.[8] It can act as a source of

formaldehyde under specific reaction conditions.[8]

Three-Component Reaction for Dihydropyrimidinones
Formylurea participates in a one-pot, three-component reaction with alkyl isocyanides and

dialkyl acetylenedicarboxylates.[1] This reaction proceeds through the formation of a
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zwitterionic intermediate, which is then trapped by formylurea, leading to cyclization and the

formation of highly functionalized dihydropyrimidinones.[1]

Caption: Three-component reaction involving formylurea.

Biological Activity and Drug Development Potential
Formylurea exhibits diverse biological activities, making it a subject of interest in biochemical

and pharmaceutical research.[1]

Mechanism of Action
The primary mechanism of formylurea's biological effect is through formylation reactions.[1] It

can modify proteins and other biomolecules by introducing a formyl group, which can alter the

target molecule's function and activity, thereby influencing various biochemical pathways.[1]

Caption: General mechanism of action for formylurea.

Enzymatic Interactions
Formylurea's interactions with specific enzymes have been studied, revealing distinct reactivity

patterns compared to urea.[1]

Enzyme
Interaction with
Formylurea

Specific Activity (U/mg)

Urea Carboxylase
Substrate (undergoes

carboxylation)
Not reported

Carbamoyltransferase Inactive (resists activity) Not applicable

Triuret Hydrolase (TrtA) Substrate 0.07

Data sourced from Benchchem.[1]

This selective reactivity suggests that the formyl group plays a critical role in molecular

recognition and enzyme-substrate interactions.[1]
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Antimicrobial Activity
Derivatives of formylurea have demonstrated promising antimicrobial properties.[1] They have

been investigated for their inhibitory effects against various pathogens, including the gastric

pathogen Helicobacter pylori.[1] Some derivatives also exhibit urease inhibitory activity, which

is a key therapeutic target for infections caused by urease-producing microbes.[1]

Role in Drug Design
The structural and reactive properties of formylurea make it a versatile scaffold in drug design.

[1] The urea functionality is known to form stable hydrogen bonds with biological targets, a

crucial aspect of drug-receptor interactions.[9][10] A notable example is the incorporation of a

formylurea moiety into a posaconazole analogue, highlighting its utility in developing new

antifungal therapeutics.[1] This demonstrates that the formyl group can be used for targeted

modifications to enhance drug specificity and efficacy.[1]

Safety and Handling
While a full toxicological profile has not been established, some safety data is available.

General Hazards: Formylurea may cause eye, skin, and respiratory tract irritation.

Stability: The compound is stable under normal temperatures and pressures.

Incompatibilities: It should be kept away from strong oxidizing agents.[11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Handling: Use with adequate ventilation and minimize dust generation. Standard personal

protective equipment (gloves, safety goggles) should be worn.

It is important to note that formylurea is intended for research use only and not for human or

veterinary use.[1][4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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